![molecular formula C15H12N2OS2 B2439123 N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide CAS No. 898414-87-4](/img/structure/B2439123.png)
N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide” is a compound that has been studied for its various properties. The functionalization of N-(benzo[d]thiazol-2-yl)benzamide with a nitro (NO2) substituent influences the solid-state arrangement, absorption, and fluorescence properties of these compounds .
Synthesis Analysis
While specific synthesis details for “N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide” were not found, a related compound was synthesized in a study where a therapeutic active Pd(II) complex was designed with a similar ligand . The structure of the ligand and its Pd(II) complex was characterized via IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA, and powder XRD techniques .Molecular Structure Analysis
The molecular structure of “N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide” and its derivatives can vary based on the substituents added to the molecule. For instance, the addition of a nitro (NO2) substituent can influence the solid-state arrangement of these compounds . Each of these compounds crystallized in a different crystal system or space group .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide” can be influenced by the addition of substituents. For instance, the addition of a nitro (NO2) substituent can influence the solid-state arrangement, absorption, and fluorescence properties of these compounds .Scientific Research Applications
Nonlinear Optical (NLO) Properties
Background:Corrosion Inhibition Activity
Background:- Corrosion inhibition study :
Fluorescent Probe for Cysteine (Cys) Detection
Background:Mechanism of Action
Mode of Action
It is known that the functionalization of n-(benzo[d]thiazol-2-yl)benzamide with a nitro (no2) substituent influences the solid-state arrangement, absorption, and fluorescence properties of these compounds . The o-NO2 substituent with intrinsic steric hindrance engendered a distorted geometry .
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-3-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS2/c1-19-11-6-4-5-10(9-11)14(18)17-15-16-12-7-2-3-8-13(12)20-15/h2-9H,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZYVUOHIZDBHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)NC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-2-yl)-3-(methylthio)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.